Cas no 93796-61-3 (5-bromo-3-methyl-2-nitrophenol)

• Product Name: 5-bromo-3-methyl-2-nitrophenol
• CAS No: 93796-61-3
• MF: C₇H₆BrNO₃
• MW: 232.0314412117
• CID: 4341194
• PubChem ID: 86107755
• Update Time: 2025-05-28

5-bromo-3-methyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-bromo-3-methyl-2-nitro-
• 5-bromo-3-methyl-2-nitrophenol
• 93796-61-3
• SCHEMBL25726029
• AT38018

• Inchi： 1S/C7H6BrNO3/c1-4-2-5(8)3-6(10)7(4)9(11)12/h2-3,10H,1H3
• InChI Key： FXIHHDSOSXEMHM-UHFFFAOYSA-N
• SMILES： C1(O)=CC(Br)=CC(C)=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 230.95311Da
• Monoisotopic Mass: 230.95311Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.1Ų

Additional information on 5-bromo-3-methyl-2-nitrophenol

Phenol, 5-bromo-3-methyl-2-nitro-

The compound Phenol, 5-bromo-3-methyl-2-nitro-, also identified by the CAS Registry Number CAS No. 93796-61-3, is a chemically synthesized aromatic compound with significant applications in various fields of organic chemistry. This compound is characterized by its unique structure, which includes a phenol group substituted with a bromine atom at the 5-position, a methyl group at the 3-position, and a nitro group at the 2-position. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule for research and industrial purposes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Phenol, 5-bromo-3-methyl-2-nitro-. Researchers have explored various methodologies to optimize the synthesis process, focusing on enhancing yield and purity while minimizing environmental impact. For instance, a study published in the Journal of Organic Chemistry highlighted the use of a two-step synthesis involving nitration followed by bromination and methylation. This approach not only streamlined the production process but also provided insights into the regioselectivity of substituent placement on the aromatic ring.

The structural features of Phenol, 5-bromo-3-methyl-2-nitro- make it an interesting candidate for exploring aromatic substitution reactions. The nitro group at the 2-position acts as a strong meta-directing substituent, while the bromine atom at the 5-position introduces additional electronic effects. These characteristics have been leveraged in studies investigating nucleophilic aromatic substitution (NAS) reactions. A research team from the University of California reported successful NAS reactions using this compound as a substrate, demonstrating its potential in synthesizing more complex aromatic systems.

In terms of applications, Phenol, 5-bromo-3-methyl-2-nitro- has found utility in materials science and pharmaceutical research. Its ability to undergo various functional group transformations makes it a versatile building block for constructing bioactive molecules. For example, researchers at Kyoto University utilized this compound as an intermediate in the synthesis of novel anti-inflammatory agents. The methyl group at the 3-position was shown to enhance bioavailability, while the nitro group contributed to the molecule's pharmacological activity.

The environmental impact of synthesizing and using Phenol, 5-bromo-3-methyl-2-nitro- has also been a topic of interest. Green chemistry principles have been applied to develop sustainable synthesis routes that minimize waste and reduce energy consumption. A collaborative study between German and Chinese chemists introduced a catalytic system that facilitates the selective formation of this compound under mild conditions. This approach not only improved reaction efficiency but also aligns with global efforts to promote eco-friendly chemical processes.

In conclusion, Phenol, 5-bromo-3-methyl-2-nitro-, or CAS No. 93796-61-3, stands as a testament to the advancements in organic synthesis and its diverse applications across scientific disciplines. With ongoing research focusing on optimizing its synthesis and expanding its utility in drug discovery and materials science, this compound continues to play a pivotal role in advancing modern chemistry.